![molecular formula C11H20N2O5 B6192359 (2S,3S)-2-[(4S)-4-amino-4-carboxybutanamido]-3-methylpentanoic acid CAS No. 23632-83-9](/img/no-structure.png)
(2S,3S)-2-[(4S)-4-amino-4-carboxybutanamido]-3-methylpentanoic acid
Overview
Description
Gamma-Glu-Ile is a glutamyl-L-amino acid having L-isoleucine as the L-amino acid component. It has a role as a human metabolite. It is a conjugate acid of a gamma-Glu-Ile(1-).
L-gamma-glutamyl-L-isoleucine is a natural product found in Vitis vinifera and Saccharomyces cerevisiae with data available.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S,3S)-2-[(4S)-4-amino-4-carboxybutanamido]-3-methylpentanoic acid involves the protection of the amine and carboxylic acid functional groups, followed by the coupling of the protected amino acid with a protected 4-aminobutyric acid derivative. The protecting groups are then removed to yield the final product.", "Starting Materials": [ "L-alanine", "3-methylpentanoic acid", "4-aminobutyric acid", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)", "Diisopropylethylamine (DIPEA)", "Methanol", "Dichloromethane", "Dimethylformamide (DMF)", "Triethylamine (TEA)", "Hydrochloric acid (HCl)", "Sodium hydroxide (NaOH)", "Ethyl acetate", "Water" ], "Reaction": [ "Protection of L-alanine amine group with tert-butyloxycarbonyl (Boc) group using Boc2O and DIPEA in DMF", "Protection of L-alanine carboxylic acid group with methyl ester using methanol and HCl", "Protection of 4-aminobutyric acid amine group with Boc group using Boc2O and DIPEA in DMF", "Coupling of Boc-L-alanine methyl ester with Boc-4-aminobutyric acid using DCC and NHS in DMF", "Deprotection of Boc groups using HCl in dioxane and water", "Deprotection of methyl ester using NaOH in ethanol and water", "Acidification of reaction mixture with HCl", "Extraction of product with ethyl acetate", "Purification of product by recrystallization from methanol" ] } | |
CAS No. |
23632-83-9 |
Molecular Formula |
C11H20N2O5 |
Molecular Weight |
260.29 g/mol |
IUPAC Name |
(2S,3S)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-methylpentanoic acid |
InChI |
InChI=1S/C11H20N2O5/c1-3-6(2)9(11(17)18)13-8(14)5-4-7(12)10(15)16/h6-7,9H,3-5,12H2,1-2H3,(H,13,14)(H,15,16)(H,17,18)/t6-,7-,9-/m0/s1 |
InChI Key |
SNCKGJWJABDZHI-ZKWXMUAHSA-N |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)O)NC(=O)CC[C@@H](C(=O)O)N |
Canonical SMILES |
CCC(C)C(C(=O)O)NC(=O)CCC(C(=O)O)N |
physical_description |
Solid |
Purity |
95 |
Origin of Product |
United States |
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